Cas no 1033705-58-6 (tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate
• CAS No: 1033705-58-6
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 4568814
• PubChem ID: 52775546
• Update Time: 2025-07-21

tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-[(Dimethylcarbamoyl)methyl]piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[2-(dimethylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate

• Inchi： 1S/C14H26N2O3/c1-14(2,3)19-13(18)16-8-6-11(7-9-16)10-12(17)15(4)5/h11H,6-10H2,1-5H3
• InChI Key： MSUGPNQSGVJWMT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CC(N(C)C)=O)CC1

Computed Properties

• Exact Mass: 270.194343g/mol
• Monoisotopic Mass: 270.194343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.37g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 375.5±15.0 °C at 760 mmHg
• Flash Point: 180.9±20.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate

Introduction to Tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate (CAS No. 1033705-58-6)

Tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate, a compound with the CAS number 1033705-58-6, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates several functional groups, including a tert-butyl group, a dimethylcarbamoyl moiety, and a piperidine ring, which collectively contribute to its unique chemical properties and biological interactions.

The tert-butyl group, a branched alkyl group, is commonly employed in organic synthesis to enhance the lipophilicity and metabolic stability of molecules. In the context of pharmaceuticals, such groups can improve drug absorption and distribution within the body. The dimethylcarbamoyl moiety is another critical component of this compound, contributing to its ability to interact with biological targets in specific ways. This group is often found in drug candidates due to its role in modulating enzyme activity and receptor binding.

The piperidine-1-carboxylate backbone of Tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate provides a framework that is both structurally stable and biologically relevant. Piperidine derivatives are widely studied for their potential as pharmacophores in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The carboxylate group at the 1-position of the piperidine ring further enhances the compound's solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to improve drug efficacy and reduce side effects. Tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate exemplifies this trend through its carefully designed architecture. The combination of the tert-butyl group, dimethylcarbamoyl moiety, and piperidine ring suggests potential applications in the development of novel therapeutic agents. Specifically, this compound may serve as a scaffold for designing molecules that target specific enzymes or receptors involved in disease pathways.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are essential steps toward identifying lead compounds with promising pharmacological properties. The structural features of Tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate make it an intriguing candidate for further investigation. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, modifications to the dimethylcarbamoyl group or the piperidine ring could lead to derivatives with improved binding affinity or selectivity for specific biological targets.

The role of computational chemistry and high-throughput screening has been instrumental in accelerating the discovery process for new drug candidates. By leveraging computational methods, scientists can predict the biological activity of molecules like Tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate before conducting costly wet-lab experiments. These predictions can guide the design of optimized derivatives with improved pharmacokinetic profiles. Additionally, advances in synthetic methodologies have enabled the efficient preparation of complex piperidine derivatives, making it feasible to explore their therapeutic potential more rapidly.

Current research in medicinal chemistry emphasizes the importance of understanding structure-activity relationships (SAR) to guide drug design. The unique combination of functional groups in Tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate provides a rich foundation for studying SAR. By systematically varying one or more components of the molecule, researchers can gain insights into how different structural features influence biological activity. Such studies can reveal key interactions with target proteins or enzymes, providing valuable information for designing next-generation drugs.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new treatments for various diseases. Piperidine derivatives remain a hot area of investigation due to their broad range of biological activities. Tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate is one example of how structural innovation can lead to novel therapeutic opportunities. As research progresses, it is likely that more derivatives based on this scaffold will be explored for their potential medical applications.

Collaborative efforts between academic researchers and industry scientists are crucial for translating laboratory discoveries into clinical therapies. The development of new drugs often involves multiple stages, from initial discovery to final regulatory approval. Compounds like Tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate play a vital role in this process by serving as starting points for further optimization and testing. By sharing knowledge and resources, researchers can accelerate the pace at which new treatments reach patients in need.

In conclusion, Tert-butyl 4-[(dimethylcarbamoyl)methyl]piperidine-1-carboxylate (CAS No. 1033705-58-6) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for designing novel therapeutic agents. As advancements continue in synthetic chemistry and computational biology, compounds like this one will remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.